2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-4-propylpyrimidin-1(6H)-yl)-N-(2-methoxyethyl)acetamide

• IUPAC Name: 2-[2-(3,5-dimethylpyrazol-1-yl)-6-oxo-4-propylpyrimidin-1-yl]-N-(2-methoxyethyl)acetamide
• InChI: InChI=1S/C17H25N5O3/c1-5-6-14-10-16(24)21(11-15(23)18-7-8-25-4)17(19-14)22-13(3)9-12(2)20-22/h9-10H,5-8,11H2,1-4H3,(H,18,23)
• InChI Key: IZOMMLKCANEVMS-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)N(C(=N1)N2C(=CC(=N2)C)C)CC(=O)NCCOC
• Molecular Formula: C17H25N5O3
• Molecular Weight: 347.4 g/mol

Description

2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-4-propylpyrimidin-1(6H)-yl)-N-(2-methoxyethyl)acetamide is a useful research compound. Its molecular formula is C17H25N5O3 and its molecular weight is 347.419. The purity is usually 95%.
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Scientific Research Applications

Pyrazolopyrimidine Synthesis and Applications

• Novel Synthesis Methods : Research has demonstrated innovative methods for synthesizing pyrazolopyrimidine derivatives, highlighting their significance in pharmaceutical chemistry due to their antibacterial, fungicidal activities, and potential as neuropeptide S receptor antagonists (Osyanin et al., 2014). This underscores the versatility of these compounds in drug development.

• Biological Activities of Derivatives : A study on pyrazolopyrimidines revealed their potential in inhibiting histamine release from rat peritoneal mast cells, indicating their utility in developing treatments for allergic reactions (Quintela et al., 2001). This suggests the compound might also have relevant pharmacological activities.

• Antimicrobial Properties : Derivatives of pyrazole and pyrimidine, including compounds synthesized from similar starting materials, have shown significant antimicrobial activities. This is indicative of the potential use of related compounds in combating microbial infections (Bondock et al., 2008; Hossan et al., 2012).

Chemical Synthesis and Characterization

• Chemical Synthesis : The synthesis of pyrazolopyrimidine and its derivatives often involves complex chemical reactions, providing valuable insights into chemical synthesis techniques and the potential for creating novel compounds with diverse biological activities (Dollé et al., 2008).

• Heterocyclic Compound Applications : The creation of heterocyclic compounds from enaminonitriles, leading to new pyrazole, pyridine, and pyrimidine derivatives, demonstrates the broad applicability of these compounds in medicinal chemistry and drug design (Fadda et al., 2012).